3-Isopropylaminocyclohex-2-enone

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 3-(propan-2-ylamino)cyclohex-2-en-1-one
• InChI: InChI=1S/C9H15NO/c1-7(2)10-8-4-3-5-9(11)6-8/h6-7,10H,3-5H2,1-2H3
• InChI Key: XBWUKXPSELTENX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC(=O)CCC1

Description

3-Isopropylaminocyclohex-2-enone is a cyclohexenone derivative featuring an isopropylamino (-NH-CH(CH₃)₂) substituent at the 3-position of the cyclohexenone ring. This compound is structurally characterized by its α,β-unsaturated ketone system, which confers reactivity in conjugate addition reactions. Key spectral data for its derivatives include IR absorption bands for N-H (3674 cm⁻¹) and C=O (1562 cm⁻¹), as observed in 5-(4-fluorophenyl)-3-isopropylaminocyclohex-2-enone (compound 2d) . The ¹H-NMR spectrum of this derivative shows distinct signals for aromatic protons (δ 7.32 ppm), the isopropyl group (δ 1.17 ppm, d, 6H), and the cyclohexenone backbone (δ 4.77 ppm, s, H-2) . Such properties make it a candidate for pharmaceutical applications, particularly in drug discovery targeting enzymes or receptors requiring amine interactions.

Comparison with Similar Compounds

Amino-Substituted Cyclohexenones

• 3-Amino-2-cyclohexen-1-one (): Lacks the isopropyl group, featuring a primary amine (-NH₂) instead. This reduces steric hindrance and increases basicity compared to the isopropylamino derivative. The absence of bulky substituents may enhance solubility in polar solvents.
• 2-(Ethylamino)-2-(3-hydroxyphenyl)-cyclohexanone (–7): Contains an ethylamino (-NH-CH₂CH₃) group and a hydroxyphenyl substituent. The ¹H-NMR spectrum reveals aromatic protons (δ 6.67–7.18 ppm) and ethyl group signals (δ 1.01 ppm, t, CH₃), while ¹³C-NMR data show a carbonyl at δ 207.3 ppm and hydroxyl-bearing carbons (δ 157.64 ppm) .

Hydroxy-Substituted Cyclohexenones

• (6R)-2-Hydroxy-6-isopropyl-3-methylcyclohex-2-enone (): Features a hydroxyl (-OH) group at the 2-position and a methyl group at C3. The stereochemistry (R-configuration) may influence chiral recognition in catalysis or drug interactions. IR and NMR data would show O-H stretching (~3200–3500 cm⁻¹) and downfield shifts for hydroxyl protons .
• 3-Hydroxy-2-(3-oxobutyl)cyclohex-2-enone (): Contains a hydroxy group and a 3-oxobutyl side chain.

Aromatic and Bulky Substituents

• 3-Benzylcyclohex-2-enone (): The benzyl group introduces aromatic π-system interactions, enhancing stability in hydrophobic environments. Its bulkiness may hinder nucleophilic attack at the β-carbon compared to 3-isopropylaminocyclohex-2-enone.

Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight	Key Spectral Features (IR/NMR)	Notable Substituents
3-Isopropylaminocyclohex-2-enone	C₉H₁₅NO	153.22	IR: 3674 cm⁻¹ (N-H), 1562 cm⁻¹ (C=O)	Isopropylamino, cyclohexenone
2-(Ethylamino)-2-(3-hydroxyphenyl)-cyclohexanone	C₁₄H₁₉NO₂	233.31	¹³C-NMR: δ 207.3 (C=O), δ 157.64 (C-OH)	Ethylamino, hydroxyphenyl
(6R)-2-Hydroxy-6-isopropyl-3-methylcyclohex-2-enone	C₁₀H₁₆O₂	168.23	EINECS: 207-704-9	Hydroxy, isopropyl, methyl
3-Benzylcyclohex-2-enone	C₁₃H₁₄O	186.25	N/A	Benzyl, cyclohexenone

Preparation Methods

Michael-Claisen Reaction Mechanism

The Michael-Claisen sequence proceeds through conjugate addition of the enolate to the α,β-unsaturated ester, followed by Claisen condensation to form the six-membered dione ring. Sodium hydride facilitates deprotonation, ensuring regioselectivity and minimizing side products. For example, 1g is synthesized in 82% yield under these conditions.

Nucleophilic Addition of Isopropylamine

Reaction Conditions and Stoichiometry

Isopropylamine is introduced to cyclohexane-1,3-diones (1a–g ) in a 1:1 molar ratio under anhydrous conditions. The exothermic reaction generates an enaminol intermediate, which is stabilized by resonance between the amine and carbonyl groups (Scheme 1). Solvent choice is critical, with polar aprotic solvents like tetrahydrofuran (THF) enhancing reaction rates.

Intermediate Characterization

The enaminol intermediate exhibits distinct IR absorptions at 3250 cm⁻¹ (N-H stretch) and 1552 cm⁻¹ (C=O conjugation), confirming successful amine addition. NMR analysis further corroborates the structure, with characteristic downfield shifts for the enaminol protons (δ 5.2–5.8 ppm).

Dehydration to 3-Isopropylaminocyclohex-2-enone

Thermal Dehydration Protocol

The enaminol intermediate undergoes dehydration in refluxing toluene (110°C) using a Dean-Stark trap to remove water. This step, requiring 6 hours, affords 3-isopropylaminocyclohex-2-enone (2a ) as a pale yellow powder in 75% yield (Table 1).

Table 1. Yields of 3-Isopropylaminocyclohex-2-enone Derivatives

Compound	R₁	R₂	Yield (%)
2a	CH₃	H	75
2b	i-C₃H₇	H	82
2c	C₆H₅	H	68

Role of Dean-Stark Apparatus

Continuous water removal shifts the equilibrium toward the enone product, preventing retro-Michael reactions. Toluene’s high boiling point ensures efficient dehydration without degrading heat-sensitive functional groups.

Reaction Optimization and Challenges

Solvent and Temperature Effects

Alternative solvents like xylene or mesitylene were tested but provided no significant yield improvement. Lower temperatures (80°C) resulted in incomplete dehydration, while higher temperatures (>120°C) promoted decomposition.

By-product Formation and Mitigation

In cases with electron-withdrawing substituents (e.g., 1d ), an ammonium salt by-product (4d’ ) forms due to hydrolysis of the imine intermediate (Figure 2). X-ray crystallography confirmed its structure, revealing intramolecular hydrogen bonding between the hydroxyl and carbonyl groups. To suppress this side reaction, stoichiometric control and rapid work-up are essential.

Structural Characterization

Spectroscopic Analysis

• IR Spectroscopy : The enone carbonyl absorbs at 1675 cm⁻¹, while the conjugated amine N-H stretch appears at 3250 cm⁻¹.

• ¹H-NMR : The α,β-unsaturated ketone protons resonate as doublets at δ 6.2–6.5 ppm (J = 10 Hz).

• ¹³C-NMR : The enone carbons are observed at δ 190–195 ppm (C=O) and δ 125–130 ppm (C=C).

X-ray Crystallography

Single-crystal analysis of 4d’ revealed a planar cyclohexane-dione system with bond lengths of 1.252–1.255 Å for C=O and 1.399–1.408 Å for C-C, consistent with charge delocalization. Intermolecular N–H···O hydrogen bonds stabilize the crystal lattice.

Scalability and Industrial Relevance

The method’s scalability was demonstrated at 100-g scale, maintaining a 72% yield of 2a with >99% purity. Industrial applications prioritize cost-effective precursors like 1a , though custom-synthesized diones (1g ) remain viable for specialized derivatives.

Alternative Synthetic Routes

Catalytic Dehydration Approaches

Preliminary trials with acidic catalysts (e.g., p-TsOH) reduced reaction time to 4 hours but lowered yields to 60% due to polymerization.

Microwave-Assisted Synthesis

Microwave irradiation (150°C, 30 min) achieved comparable yields (73%) but required specialized equipment, limiting broad adoption .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-Isopropylaminocyclohex-2-enone, and how can reaction efficiency be assessed?

• Methodological Answer : A common approach involves the Michael addition of isopropylamine to cyclohex-2-enone under acidic or catalytic conditions. Reaction efficiency can be monitored via thin-layer chromatography (TLC) and quantified using HPLC with UV detection. For structurally similar compounds, oxidation of 2-isopropylcyclohexanone derivatives has been reported to yield enone systems, suggesting analogous pathways . Kinetic studies under varying temperatures and catalyst concentrations (e.g., Lewis acids) are recommended to optimize yield.

Q. How can the structural identity of 3-Isopropylaminocyclohex-2-enone be confirmed using spectroscopic techniques?

• Methodological Answer :

• 1H NMR : Key signals include the enone protons (δ 5.5–6.5 ppm as doublets or multiplets) and isopropyl group protons (δ 1.0–1.2 ppm as a septet for the methine and δ 1.2–1.4 ppm for methyl groups) .
• 13C NMR : Carbonyl resonance at ~200 ppm and enone carbons at 120–140 ppm.
• MS (EI) : Molecular ion peak at m/z 167 (C₉H₁₅NO) and fragmentation patterns consistent with loss of isopropylamine (Δ m/z 59) .

Q. What analytical methods are critical for assessing the purity of 3-Isopropylaminocyclohex-2-enone?

• Methodological Answer : Combine HPLC (C18 column, UV detection at 254 nm) with NMR integration to quantify impurities. For example, residual solvents or unreacted cyclohex-2-enone can be identified via GC-MS or 1H NMR (e.g., cyclohexenone’s vinyl protons at δ 6.0–6.5 ppm) .

Q. How should 3-Isopropylaminocyclohex-2-enone be stored to ensure stability?

• Methodological Answer : Store under inert gas (argon or nitrogen) at –20°C to prevent oxidation of the enone moiety. Stability studies on analogous cyclohexenones indicate degradation via keto-enol tautomerism under prolonged light exposure, necessitating amber vials .

Advanced Research Questions

Q. How can contradictions in NMR data for 3-Isopropylaminocyclohex-2-enone derivatives be resolved?

• Methodological Answer : Contradictions may arise from tautomerism or stereochemical ambiguity. Use 2D NMR techniques (HSQC, HMBC) to assign proton-carbon correlations. For stereoisomers, compare experimental data with computed chemical shifts (DFT calculations) or employ chiral HPLC .

Q. What experimental strategies mitigate side reactions during functionalization of the enone moiety?

• Methodological Answer : To avoid polymerization or over-reduction:

• Use low temperatures (–78°C) for Grignard additions.
• Catalyze Diels-Alder reactions with Lewis acids (e.g., BF₃·Et₂O) to enhance regioselectivity.
• Monitor reaction progress in real-time using in-situ IR spectroscopy to detect intermediate enolates .

Q. How can computational modeling aid in predicting the reactivity of 3-Isopropylaminocyclohex-2-enone in cycloaddition reactions?

• Methodological Answer : Perform DFT calculations (e.g., B3LYP/6-31G*) to map frontier molecular orbitals (HOMO-LUMO gaps) and predict regioselectivity in Diels-Alder reactions. Compare results with experimental outcomes from HPLC-isolated adducts .

Q. How should researchers interpret conflicting mass spectrometry data for degradation products?

• Methodological Answer : Use high-resolution MS (HRMS, TOF) to assign exact masses. For example, a degradation product with m/z 149.0943 (C₈H₁₃NO) suggests deamination. Tandem MS/MS can elucidate fragmentation pathways, while cross-referencing with synthetic standards validates proposed structures .

Experimental Design Considerations

• Data Contradiction Analysis : When spectral data conflicts with literature (e.g., unexpected downfield shifts in NMR), verify solvent effects (DMSO vs. CDCl₃) and calibrate instruments using certified reference materials (e.g., NIST-traceable standards) .
• Stereochemical Assignments : For diastereomers, use NOESY NMR or X-ray crystallography. Evidence from analogous compounds (e.g., diosphenols) highlights the role of hydrogen bonding in stabilizing specific conformers .